Cas no 78452-55-8 ((R)-N-Boc-2-Thienylalanine)

(R)-N-Boc-2-Thienylalanine structure
(R)-N-Boc-2-Thienylalanine structure
Product Name:(R)-N-Boc-2-Thienylalanine
CAS No:78452-55-8
MF:C12H17NO4S
MW:271.33268237114
MDL:MFCD00065591
CID:59987
PubChem ID:329760388
Update Time:2025-04-18

(R)-N-Boc-2-Thienylalanine Chemical and Physical Properties

Names and Identifiers

    • Boc-D-2-thienylalanine
    • (R)-N-Boc-2-thienylalanine
    • Boc-β-(2-thienyl)-D-Ala-OH
    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
    • Boc-D-3-(2-Thienyl)-alanine
    • Boc-D-Thi-OH
    • Boc-β-(2-thienyl)-D-alanine
    • (2R)-2-(tert-Butoxycarbonylamino)-3-(thiophen-2-yl)propionic acid
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-2-yl-propanoate
    • (2R)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-3-thiophen-2-ylpropanoate
    • (R)-2-tert-butoxycarbonylamino-3-thiophen-2-yl-propionic acid
    • (R)-N-(tert-butoxycarbonyl)-3-(thiophen-2-yl)alanine
    • Boc-3-(2-Thienyl)-D-alanine
    • Boc-D-2-Thi-OH
    • Boc-beta-(2-thienyl)-D-alanine
    • OJLISTAWQHSIHL-SECBINFHSA-N
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-2-ylpropanoic acid
    • Boc-beta-(2-thienyl)-D-Ala-OH
    • N-Boc-beta-(2-thienyl)-D-alanine
    • SBB066401
    • KM1915
    • Boc- beta -(2-thienyl)-D-Ala-OH
    • Boc-D-2-Thienylalanine (Boc-D-2Thi-OH)
    • SCHEMBL2481878
    • AKOS015897336
    • Boc-
    • (2R)-2-(tert-Butoxycarbonylamino)-3(thiophen-2-yl)propionic acid
    • Boc-beta-(2-thienyl)-D-Ala-OH, >=98.0% (HPLC)
    • (R)-2-(tert-butoxycarbonylamino)-3-(thiophen-2-yl)propanoic acid
    • (r)-2-[(tert.-butyloxy)carbonylamino]-3-(2-thienyl)propanoic acid
    • n-(tert-butoxycarbonyl)-3-(2-thienyl)-d-alanine
    • A50223
    • MFCD00065591
    • (R)-2-[(tert-butoxycarbonyl)amino]-3-(thiophen-2-yl)propionic acid
    • PS-12145
    • A-(2-thienyl)-D-Ala-OH
    • AC-9987
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(thiophen-2-yl)propanoic acid
    • CS-W012369
    • EN300-77294
    • 78452-55-8
    • N-Boc-3-(2-thienyl)-L-alanine
    • (2R)-2-[(tert-butoxycarbonyl)amino]-3-(thiophen-2-yl)propanoic acid
    • (R)-N-Boc-2-Thienylalanine
    • MDL： MFCD00065591
    • Inchi： 1S/C12H17NO4S/c1-12(2,3)17-11(16)13-9(10(14)15)7-8-5-4-6-18-8/h4-6,9H,7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
    • InChI Key： OJLISTAWQHSIHL-SECBINFHSA-N
    • SMILES： S1C=CC=C1C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 271.08800
  • Monoisotopic Mass: 271.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 104

Experimental Properties

  • Color/Form: Off white to beige crystalline powder
  • Density: 1.2791 (rough estimate)
  • Refractive Index: 1.6280 (estimate)
  • PSA: 103.87000
  • LogP: 2.65940
  • Solubility: Not determined

(R)-N-Boc-2-Thienylalanine Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • HazardClass：IRRITANT

(R)-N-Boc-2-Thienylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM220464-25g
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
 78452-55-8 95%
25g
 $539 2021-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B133594-1g
(R)-N-Boc-2-Thienylalanine
 78452-55-8 ≥98.0% (HPLC)
1g
 ¥870.90 2023-09-04
Chemenu
CM220464-25g
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
 78452-55-8 95%
25g
 $539 2022-09-29
Ambeed
A669835-250mg
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
 78452-55-8 95%
250mg
 $19.0 2025-04-16
Ambeed
A669835-1g
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
 78452-55-8 95%
1g
 $34.0 2025-04-16
Ambeed
A669835-5g
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
 78452-55-8 95%
5g
 $130.0 2025-04-16
Ambeed
A669835-10g
(R)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
 78452-55-8 95%
10g
 $218.0 2025-04-16
AAPPTec
-5g
Boc-D-Thi-OH
 78452-55-8
5g
 $145.00 2022-02-22
AAPPTec
-25g
Boc-D-Thi-OH
 78452-55-8
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 $535.00 2022-02-22
abcr
AB165693-1 g
Boc-D-2-Thienylalanine (Boc-D-2Thi-OH); .
 78452-55-8
1g
 €97.90 2023-05-08

(R)-N-Boc-2-Thienylalanine Production Method

(R)-N-Boc-2-Thienylalanine Suppliers

Amadis Chemical Company Limited
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(CAS:78452-55-8)(R)-N-Boc-2-Thienylalanine
Order Number:A839427
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):178.0/445.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:78452-55-8)(R)-N-Boc-2-Thienylalanine
A839427
Purity:99%/99%
Quantity:10g/25g
Price ($):178.0/445.0
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